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Compound of Interest

Compound Name: Jak-IN-37

Cat. No.: B15571432 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds like Jak-IN-37 is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe disposal of Jak-IN-37, a potent JAK inhibitor, ensuring the protection of

personnel and the environment.

Core Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Jak-IN-37 is not readily available, data from

structurally similar JAK inhibitors, such as JAK1/TYK2-IN-3, provides crucial safety insights.

Jak-IN-37 should be handled as a compound that is harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Adherence to proper personal protective equipment

(PPE) and handling protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective, chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used, especially when handling the

compound in powdered form to avoid dust formation.
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Handling and Storage:

Avoid inhalation, and contact with eyes and skin[1].

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood[2].

Keep the container tightly sealed in a cool, well-ventilated area[1].

Store away from direct sunlight and sources of ignition[1].

Quantitative Data Summary
The following table summarizes key data for a related JAK inhibitor, providing an indication of

the properties of compounds in this class.

Property Data Reference

Chemical Formula C17H21F2N7O [1]

Molecular Weight 377.39 [1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Step-by-Step Disposal Procedures
The disposal of Jak-IN-37 and any contaminated materials must be managed through an

approved waste disposal plant[1]. Do not dispose of this chemical down the drain or in regular

trash.

Solid Jak-IN-37 Waste:
Step 1: Containerization. Place any unused or expired solid Jak-IN-37 into a clearly labeled,

sealed, and chemically compatible waste container. The label should include the full

chemical name, "Jak-IN-37," and any known hazard symbols.
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Step 2: Waste Segregation. Keep this chemical waste separate from other laboratory waste

streams, such as regular trash or biohazardous waste.

Step 3: Institutional Disposal. Arrange for pickup and disposal through your institution's

hazardous waste program.

Solutions Containing Jak-IN-37:
Step 1: Collection. Collect all liquid waste containing Jak-IN-37 in a dedicated, sealed, and

leak-proof container. Ensure the container material is compatible with the solvent used (e.g.,

DMSO).

Step 2: Labeling. Clearly label the container with "Waste: Jak-IN-37 Solution," the solvent

used (e.g., "in DMSO"), and the approximate concentration.

Step 3: Storage. Store the sealed waste container in a designated and secure waste

accumulation area, away from incompatible materials[1].

Step 4: Disposal. Dispose of the liquid waste through your institution's chemical waste

program.

Contaminated Labware:
Step 1: Collection. Place all disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with Jak-IN-37 into a designated, clearly labeled hazardous waste bag or

container[2].

Step 2: Segregation. Keep this contaminated waste separate from non-hazardous lab

trash[2].

Step 3: Disposal. Dispose of the container as solid chemical waste through your institution's

approved waste stream[2].

Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.
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1. Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant,

evacuate the immediate area.

2. Don PPE: Wear appropriate personal protective equipment, including a respirator,

chemical-resistant gloves, and safety goggles.

3. Contain the Spill:

For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.

For liquid spills: Absorb the spill with an inert material such as vermiculite, sand, or

chemical absorbent pads. Place the contaminated absorbent material into a sealed

container for disposal.

4. Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. Collect all cleaning materials for disposal as chemical waste.

Signaling Pathway Overview
Jak-IN-37 is a JAK (Janus kinase) inhibitor. These inhibitors function by blocking the JAK-STAT

signaling pathway, which is crucial for the signaling of numerous cytokines and growth factors

involved in inflammation and immune response.
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Caption: Inhibition of the JAK-STAT pathway by Jak-IN-37.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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